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The management of turfgrass on golf course putting greens requires precise control of growth

to ensure optimal playability, aesthetic quality, and stress tolerance. Plant growth regulators

(PGRs) are integral tools in achieving these objectives. This guide provides a detailed

comparative study of two widely used PGRs, Trinexapac-ethyl and Paclobutrazol, focusing on

their performance on putting greens. The information presented is supported by experimental

data from scientific literature to aid in research and development.

Introduction to Trinexapac-ethyl and Paclobutrazol
Trinexapac-ethyl (TE) and Paclobutrazol (PB) are both inhibitors of the gibberellic acid (GA)

biosynthesis pathway, a key hormone responsible for cell elongation in plants.[1] By

suppressing GA production, these PGRs reduce vertical shoot growth, leading to a more

compact and dense turfgrass sward.[1] However, they differ in their specific mode of action, site

of uptake, and subsequent physiological effects on the turfgrass.

Trinexapac-ethyl is classified as a Class A, late-stage GA inhibitor.[1] It is primarily absorbed

through the foliage of the turfgrass plant.

Paclobutrazol is a Class B, early-stage GA inhibitor. It is predominantly absorbed by the roots.

These differences in uptake and mode of action influence their application, persistence, and

overall impact on turfgrass physiology and quality.
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Mechanism of Action: Gibberellic Acid Biosynthesis
Inhibition
Both Trinexapac-ethyl and Paclobutrazol function by interrupting the gibberellic acid (GA)

biosynthesis pathway, but at different stages. This targeted inhibition leads to a reduction in cell

elongation, which manifests as suppressed vertical growth of the turfgrass.
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Figure 1: Mechanism of Action of Trinexapac-ethyl and Paclobutrazol.

Comparative Performance Data
The following tables summarize quantitative data from various studies comparing the effects of

Trinexapac-ethyl and Paclobutrazol on key putting green performance metrics.

Clipping Yield Suppression
Table 1: Effect of Trinexapac-ethyl and Paclobutrazol on Creeping Bentgrass Clipping Yield
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Plant Growth
Regulator

Application
Rate

Application
Interval

Clipping Yield
Suppression
(%)

Study
Reference

Trinexapac-ethyl 5.5 fl oz/acre 200 GDD ~20%

McCullough et al.

(2006), Kreuser

et al.

Paclobutrazol 8 oz/acre 260 GDD ~35% USGA (2019)

Trinexapac-ethyl

+ Paclobutrazol

5.5 fl oz/acre +

16 fl oz/acre
280 GDD 55-70% Kreuser (2021)

GDD (Growing Degree Days) models are often used to time applications for consistent

regulation.

Turfgrass Quality and Color
Table 2: Influence of Trinexapac-ethyl and Paclobutrazol on Turfgrass Visual Quality and

Color

Plant Growth
Regulator

Observation Effect on Turfgrass Study Reference

Trinexapac-ethyl Visual Quality
Improved overall

appearance

Stier and Rogers,

Lickfeldt et al.

Color
Enhanced green color,

more reddish hue

Stier and Rogers,

MDPI (2023)

Paclobutrazol Visual Quality

Decreased overall

appearance in some

studies

MDPI (2023)

Color

Significantly

improved/darker

green color

Petelewicz et al.

(2021), MDPI (2023)

Annual Bluegrass (Poa annua) Suppression
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Table 3: Efficacy of Trinexapac-ethyl and Paclobutrazol in Suppressing Annual Bluegrass in

Creeping Bentgrass Greens

Plant Growth
Regulator

Application Rate Observation Study Reference

Trinexapac-ethyl 0.10 kg/ha
Least effective for Poa

annua suppression

Johnson and Murphy

(1995, 1996),

Fagerness and

Yelverton

Paclobutrazol 0.119 lb/acre

Among the most

effective treatments

for Poa annua

suppression

Petelewicz et al.

(2021)

Paclobutrazol 0.28 kg/ha

Greatest increase in

creeping bentgrass

coverage

Elmore et al. (2011)

Paclobutrazol is often favored for its differential growth suppression, which allows creeping

bentgrass to outcompete annual bluegrass.

Experimental Protocols
The following section outlines a synthesized experimental methodology based on common

practices in turfgrass science research for evaluating PGRs on putting greens.
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Experimental Setup

Treatment Application

Data Collection and Analysis

Site Selection:
- Established creeping bentgrass putting green

- Uniform turf coverage

Plot Design:
- Randomized Complete Block Design

- 3-4 replications
- Plot size: e.g., 1.5m x 2.1m

Standardized Maintenance:
- Mowing: 4-5 times/week (e.g., 0.110 inches)

- Irrigation: as needed to prevent wilt
- Fertilization: e.g., 0.1 lbs N/1000 sq ft every 10-14 days

PGR Application:
- Trinexapac-ethyl and Paclobutrazol at specified rates

- Untreated control
- CO2-pressurized sprayer

Application Timing:
- Bi-weekly or based on GDD models

Clipping Yield:
- Collect clippings from a measured strip
- Dry at 60-70°C for 24-48h and weigh

Turfgrass Quality:
- Visual rating (1-9 scale)

- 1=dead, 6=acceptable, 9=ideal

Turfgrass Color:
- Visual rating (1-9 scale)
- 1=brown, 9=dark green

- Spectrophotometer measurements

Annual Bluegrass Cover:
- Visual estimation of percentage cover

Statistical Analysis:
- ANOVA

- Mean separation (e.g., LSD at P ≤ 0.05)

Click to download full resolution via product page

Figure 2: Generalized Experimental Workflow for PGR Evaluation.
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Detailed Methodologies:
Study Site: Experiments are typically conducted on established putting greens with a high

percentage of the desired turfgrass species (e.g., 'Pure Distinction' or 'T1' creeping

bentgrass).

Experimental Design: A randomized complete block design with three to four replications is

standard to account for spatial variability.

Plot Size: Plot dimensions commonly range from 1.5 m x 2.1 m to 4 ft x 10 ft.

Maintenance Practices:

Mowing: Greens are mowed 4 to 5 times per week at heights ranging from 0.095 to 0.125

inches.

Fertilization: Nitrogen is applied at regular intervals, for example, 0.07 to 0.10 lb/1000 ft²

every 7 to 10 days.

Irrigation: Irrigation is applied to prevent drought stress, often daily in summer months.

Treatments: PGRs are applied using a CO₂-powered backpack sprayer with appropriate

nozzles to ensure uniform coverage. An untreated control is always included for comparison.

Data Collection:

Clipping Yield: Clippings are collected from a predetermined area within each plot, dried in

an oven, and weighed.

Turfgrass Quality and Color: Visual ratings are conducted by trained individuals on a 1-9

scale, where 1 represents dead or brown turf, 6 is the minimum acceptable quality/color,

and 9 is ideal.

Annual Bluegrass Population: The percentage of annual bluegrass cover in each plot is

visually estimated at regular intervals.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment

means are separated using a statistical test such as Fisher's Protected LSD at a significance
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level of P ≤ 0.05.

Conclusion
Both Trinexapac-ethyl and Paclobutrazol are effective plant growth regulators for managing

putting green turf. The choice between them, or the use of a combination, depends on the

specific management goals.

Trinexapac-ethyl is a reliable option for consistent, moderate growth suppression and can

improve overall turf quality. Its foliar uptake allows for a relatively quick response.

Paclobutrazol demonstrates more potent and longer-lasting growth suppression and is

particularly effective for the selective control of annual bluegrass. Its root-absorbed nature

provides a more sustained regulation.

The combination of both products can offer a synergistic effect, providing strong growth

regulation and annual bluegrass control. The use of Growing Degree Day models for

application timing is crucial for optimizing the performance of both PGRs and maintaining

consistent turfgrass conditions. Further research into the long-term physiological effects and

the development of integrated management programs incorporating these PGRs will continue

to be of high value to the turfgrass science community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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